Cas no 88911-21-1 (2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester)

• Product name: 2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester
• CAS No: 88911-21-1
• MF: C₁₄H₂₄O₄
• MW: 256.33796
• CID: 619914
• PubChem ID: 71320604

2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester
• methyl 5-(1,2-dihydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-yl)pentanoate
• Methyl 5-(1,2-dihydroxyoctahydropentalen-2-yl)pentanoate
• DTXSID30750506
• 88911-21-1

• Inchi： InChI=1S/C14H24O4/c1-18-12(15)7-2-3-8-14(17)9-10-5-4-6-11(10)13(14)16/h10-11,13,16-17H,2-9H2,1H3
• InChI Key： BDLSHEHXRWFNGR-UHFFFAOYSA-N
• SMILES： COC(=O)CCCCC1(CC2CCCC2C1O)O

Computed Properties

• Exact Mass: 256.16745924g/mol
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 1.6